Cas no 15675-06-6 (1,3-Benzodioxole, 5,6-dimethyl-)

• Product Name: 1,3-Benzodioxole, 5,6-dimethyl-
• CAS No: 15675-06-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 121116
• PubChem ID: 12488899
• Update Time: 2025-04-18

1,3-Benzodioxole, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5,6-dimethyl-
• 1,3-Benzodioxole, 5,6-dimethyl-
• 15675-06-6
• SCHEMBL8005199
• 5,6-Dimethyl-1,3-benzodioxole

• Inchi： 1S/C9H10O2/c1-6-3-8-9(4-7(6)2)11-5-10-8/h3-4H,5H2,1-2H3
• InChI Key： MGZFIGITZDAXPY-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46